Cas no 1256349-48-0 (Chiauranib)

• Product Name: Chiauranib
• CAS No: 1256349-48-0
• MF: C₂₇H₂₁N₃O₃
• MW: 435.4739
• CID: 5013674
• PubChem ID: 49779393
• Update Time: 2024-11-08

Chiauranib Chemical and Physical Properties

Names and Identifiers

• CS 2164
• Chiauranib
• N-(2-Aminophenyl)-6-[(7-methoxy-4-quinolinyl)oxy]-1-naphthalenecarboxamide
• F40IRN5981
• CS2164
• N-(2-aminophenyl)-6-(7-methoxyquinolin-4-yl)oxynaphthalene-1-carboxamide
• chiauranib (pseudo INN)
• GTPL10475
• example 32 [US20100298358A1]
• E77807
• N-(2-aminophenyl)-6-(7-methoxyquinolin-4-yloxy)-1-naphthamide
• N-(2-Aminophenyl)-6-((7-methoxyquinolin-4-yl)oxy)-1-naphthamide
• EX-A6106
• CHIAURANIB [WHO-DD]
• BRKWREZNORONDU-UHFFFAOYSA-N
• ibcasertib [INN]
• AKOS040754703
• AS-84740
• UNII-F40IRN5981
• HY-124526
• ibcasertib
• N-(2-aminophenyl)-6-[(7-methoxyquinolin-4-yl)oxy]naphthalene-1-carboxamide
• SCHEMBL3757428
• 1-Naphthalenecarboxamide, N-(2-aminophenyl)-6-[(7-methoxy-4-quinolinyl)oxy]-
• CHEMBL5095033
• 1256349-48-0
• CS-2164
• CS-0086815

• Inchi： 1S/C27H21N3O3/c1-32-18-9-12-22-25(16-18)29-14-13-26(22)33-19-10-11-20-17(15-19)5-4-6-21(20)27(31)30-24-8-3-2-7-23(24)28/h2-16H,28H2,1H3,(H,30,31)
• InChI Key： BRKWREZNORONDU-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])N=C2C([H])=C(C([H])=C([H])C=12)OC([H])([H])[H])C1C([H])=C([H])C2C(C(N([H])C3=C([H])C([H])=C([H])C([H])=C3N([H])[H])=O)=C([H])C([H])=C([H])C=2C=1[H]

Computed Properties

• Exact Mass: 435.15829154g/mol
• Monoisotopic Mass: 435.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides